Cas no 88986-52-1 (Propane, 1,1'-oxybis[2-(2-chloroethoxy)-)

Propane, 1,1'-oxybis[2-(2-chloroethoxy)- structure
88986-52-1 structure
Product Name:Propane, 1,1'-oxybis[2-(2-chloroethoxy)-
CAS No:88986-52-1
MF:C10H20Cl2O3
MW:259.170001983643
CID:617119
PubChem ID:71321217
Update Time:2025-04-19

Propane, 1,1'-oxybis[2-(2-chloroethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-(2-chloroethoxy)-1-[2-(2-chloroethoxy)propoxy]propane
    • 88986-52-1
    • DTXSID30751058
    • Propane, 1,1'-oxybis[2-(2-chloroethoxy)-
    • Inchi: 1S/C10H20Cl2O3/c1-9(14-5-3-11)7-13-8-10(2)15-6-4-12/h9-10H,3-8H2,1-2H3
    • InChI Key: HENBPJZBMFDIQC-UHFFFAOYSA-N
    • SMILES: ClCCOC(C)COCC(C)OCCCl

Computed Properties

  • Exact Mass: 258.0789499g/mol
  • Monoisotopic Mass: 258.0789499g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 10
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 27.7Ų
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